3-bromo-5-fluoro-4-nitropyridine
Overview
Description
3-Bromo-5-fluoro-4-nitropyridine is an organic compound belonging to the nitropyridine family. It is a colorless solid that is used in a variety of scientific research applications. The compound has a variety of biochemical and physiological effects, and it is used in a range of lab experiments to study its properties.
Scientific Research Applications
3-Bromo-5-fluoro-4-nitropyridine is used in a variety of scientific research applications, including organic synthesis, drug discovery, and materials science. The compound has been used in the synthesis of a variety of organic molecules, including amino acids, peptides, and nucleosides. It has also been used in the synthesis of a variety of drugs, including anti-fungals, anti-inflammatories, and anti-tumor agents. In materials science, this compound has been used in the synthesis of a variety of polymers, including polyurethanes and polyesters.
Mechanism of Action
The exact mechanism of action of 3-bromo-5-fluoro-4-nitropyridine is not known. However, it is believed that the compound acts as an electrophile, meaning that it reacts with nucleophiles to form covalent bonds. It is also believed that the compound can act as a Lewis acid, meaning that it can accept electrons from other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of enzymes, the modulation of gene expression, and the inhibition of cell growth. In addition, the compound has been shown to have anti-inflammatory and anti-tumor effects in animal models.
Advantages and Limitations for Lab Experiments
The use of 3-bromo-5-fluoro-4-nitropyridine in lab experiments has a number of advantages. The compound is relatively stable and can be synthesized in a variety of ways. In addition, the compound is relatively inexpensive and can be easily obtained. However, the compound is toxic and should be handled with caution. In addition, the compound has a limited shelf life and should be stored in a cool, dry place.
Future Directions
There are a number of potential future directions related to 3-bromo-5-fluoro-4-nitropyridine. First, further research is needed to better understand the biochemical and physiological effects of the compound. In addition, further research is needed to develop more efficient and cost-effective synthesis methods for the compound. Finally, further research is needed to investigate the potential therapeutic applications of the compound, such as its use in the treatment of cancer and other diseases.
Synthesis Methods
3-Bromo-5-fluoro-4-nitropyridine can be synthesized from a variety of starting materials, including nitrobenzene, bromine, and fluorine. The most common method for synthesizing this compound is a three-step process. First, nitrobenzene is reacted with bromine to form 4-bromo-2-nitrobenzene. Second, 4-bromo-2-nitrobenzene is reacted with fluorine to form 4-bromo-2-fluoronitrobenzene. Finally, 4-bromo-2-fluoronitrobenzene is reacted with nitric acid to form this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-fluoro-4-nitropyridine involves the bromination of 5-fluoro-4-nitropyridine followed by nitration of the resulting compound.", "Starting Materials": [ "5-fluoro-4-nitropyridine", "Bromine", "Acetic acid", "Concentrated nitric acid", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 5-fluoro-4-nitropyridine in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-bromo-5-fluoro-4-nitropyridine.", "Step 5: Dissolve 3-bromo-5-fluoro-4-nitropyridine in concentrated nitric acid and sulfuric acid mixture.", "Step 6: Stir the solution at room temperature until the reaction is complete.", "Step 7: Quench the reaction by adding water and extract the product with an organic solvent.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the final product." ] } | |
| 1807155-85-6 | |
Molecular Formula |
C5H2BrFN2O2 |
Molecular Weight |
220.98 g/mol |
IUPAC Name |
3-bromo-5-fluoro-4-nitropyridine |
InChI |
InChI=1S/C5H2BrFN2O2/c6-3-1-8-2-4(7)5(3)9(10)11/h1-2H |
InChI Key |
DBWNEYABRMAUHA-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=C(C=N1)Br)[N+](=O)[O-])F |
Purity |
95 |
Origin of Product |
United States |
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